Cas no 27323-28-0 (1H-Indole, methyl-)
1H-Indole, methyl- structure
Product Name:1H-Indole, methyl-
CAS No:27323-28-0
MF:C18H18N2
MW:262.348924160004
CID:261529
PubChem ID:33781
Update Time:2025-04-19
1H-Indole, methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, methyl-
- 2-methyl-1H-indole,5-methyl-1H-indole
- 27323-28-0
- DTXSID50950041
- 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)
-
- Inchi: 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
- InChI Key: MLPOSYHILZVCJH-UHFFFAOYSA-N
- SMILES: N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 262.14714
- Monoisotopic Mass: 262.146999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6
Experimental Properties
- Boiling Point: 269°Cat760mmHg
- Flash Point: 114.7°C
- PSA: 31.58
1H-Indole, methyl- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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